Cas no 944662-80-0 (2-Methyl-5-(piperazin-1-yl)aniline)

• Product Name: 2-Methyl-5-(piperazin-1-yl)aniline
• CAS No: 944662-80-0
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6782154
• PubChem ID: 4738805
• Update Time: 2025-05-25

2-Methyl-5-(piperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 944662-80-0
• AKOS003587637
• 2-methyl-5-(piperazin-1-yl)aniline
• Oprea1_188653
• GS1690
• SCHEMBL21760107
• 2-Methyl-5-(piperazin-1-yl)aniline

• Inchi： 1S/C11H17N3/c1-9-2-3-10(8-11(9)12)14-6-4-13-5-7-14/h2-3,8,13H,4-7,12H2,1H3
• InChI Key： FKCMEBKIZZAZIB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=C(C=2)N)CCNCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.3Ų

Additional information on 2-Methyl-5-(piperazin-1-yl)aniline

Professional Introduction to Compound with CAS No. 944662-80-0 and Product Name: 2-Methyl-5-(piperazin-1-yl)aniline

The compound identified by the CAS number 944662-80-0 and the product name 2-Methyl-5-(piperazin-1-yl)aniline represents a significant area of interest in the field of pharmaceutical chemistry. This molecule, featuring a combination of aromatic and heterocyclic structures, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a methyl group and a piperazine moiety in its molecular framework suggests a high degree of versatility, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate piperazine derivatives. Piperazine, with its nitrogen-rich structure, is known for its ability to enhance binding affinity and selectivity in drug molecules. The substitution pattern in 2-Methyl-5-(piperazin-1-yl)aniline particularly makes it an attractive scaffold for designing molecules that interact with biological targets such as enzymes and receptors. This compound's unique chemical properties have positioned it as a promising candidate for further research into therapeutic applications.

One of the most compelling aspects of 2-Methyl-5-(piperazin-1-yl)aniline is its structural flexibility, which allows for modifications that can fine-tune its pharmacological profile. Researchers have been exploring various derivatives of this compound to optimize its bioactivity and reduce potential side effects. The methyl group at the 2-position and the piperazine ring at the 5-position provide multiple sites for functionalization, enabling chemists to tailor the molecule for specific biological targets.

Recent studies have highlighted the potential of 2-Methyl-5-(piperazin-1-yl)aniline in the development of drugs targeting neurological disorders. The piperazine moiety, in particular, has shown promise in modulating neurotransmitter systems, making it a valuable component in the design of agents for conditions such as depression, anxiety, and epilepsy. The compound's ability to interact with serotonin receptors has been particularly well-documented, suggesting its utility in developing next-generation antidepressants and anxiolytics.

Furthermore, the structural features of 2-Methyl-5-(piperazin-1-yl)aniline have also attracted interest in oncology research. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. By targeting these critical enzymes, 2-Methyl-5-(piperazin-1-yl)aniline could potentially serve as a lead compound for developing novel anticancer therapies. The ability to modify its structure further enhances its appeal as a starting point for drug development programs aimed at combating various forms of cancer.

The synthesis of 2-Methyl-5-(piperazin-1-yl)aniline presents an interesting challenge due to its complex structural motif. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled chemists to construct the desired framework with high efficiency and precision. These advancements have not only facilitated the preparation of 2-Methyl-5-(piperazin-1-yl)aniline but also opened up new avenues for exploring related compounds with enhanced pharmacological properties.

In conclusion, 2-Methyl-5-(piperazin-1-yl)aniline, identified by CAS number 944662-80-0, represents a promising candidate for further pharmaceutical research. Its unique structural features and potential applications in treating neurological and oncological disorders make it a compelling subject for continued investigation. As synthetic chemistry continues to evolve, the accessibility of such complex molecules will only increase, paving the way for innovative drug discovery efforts.